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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969 Get Quote

An In-depth Technical Guide to N,N-
Diisopropylethanolamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of N,N-Diisopropylethanolamine, a significant tertiary amino alcohol. The information

is curated for professionals in research and drug development, presenting key data in a

structured format, including experimental methodologies and relevant applications.

Core Physical and Chemical Properties
N,N-Diisopropylethanolamine, also known as 2-(diisopropylamino)ethanol, is a colorless to

slightly yellow, viscous, and hygroscopic liquid.[1] It possesses a distinct ammoniacal odor.[2]

Its dual functionality, containing both a tertiary amine and a primary alcohol group, makes it a

versatile building block in organic synthesis.[1]

Table 1: Physical Properties of N,N-
Diisopropylethanolamine
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Property Value Source(s)

Molecular Formula C₈H₁₉NO [1][3][4]

Molecular Weight 145.24 g/mol [3][4]

Boiling Point 187-192 °C [3][5][6]

Melting Point -39 °C [3][4][6]

Density 0.826 g/mL at 25 °C [3][5]

Refractive Index (n²⁰/D) 1.442 [3][5]

Vapor Pressure <1 mmHg at 20 °C [3][5]

Flash Point 79 °C (175 °F) [3][4]

Solubility

Slightly soluble in water.

Soluble in polar solvents like

alcohols, and chloroform.

Limited solubility in non-polar

solvents like hexane and

benzene.

[1][3][6]

pKa 14.75 ± 0.10 (Predicted) [3]

Table 2: Chemical Properties and Reactivity
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Property Description Source(s)

Chemical Class Amino alcohol [1][3]

Reactivity

As an amino alcohol, it

neutralizes acids in exothermic

reactions to form salts and

water. It may be incompatible

with isocyanates, halogenated

organics, peroxides, phenols

(acidic), epoxides, anhydrides,

and acid halides. Combination

with strong reducing agents,

such as hydrides, can

generate flammable gaseous

hydrogen.

[3][7]

Stability

Stable under normal

conditions. Incompatible with

acids and strong oxidizing

agents.

[3][6]

Synthesis and Experimental Protocols
General Synthesis Route
A common method for the synthesis of N,N-Diisopropylethanolamine involves the reaction of

diisopropylamine with ethylene oxide. The reaction is typically carried out by introducing

ethylene oxide into a cooled solution of diisopropylamine and water. The temperature is then

raised to facilitate the reaction. The resulting product is purified by distillation.[6]

Diisopropylamine

Reaction
(Water, 0-50 °C)

Ethylene Oxide

Purification
(Distillation) N,N-Diisopropylethanolamine
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Click to download full resolution via product page

A simplified workflow for the synthesis of N,N-Diisopropylethanolamine.

Experimental Protocols
Determination of Boiling Point:

The boiling point of N,N-Diisopropylethanolamine can be determined using standard laboratory

distillation apparatus.

Apparatus: A round-bottom flask, heating mantle, distillation head with a condenser,

thermometer, and receiving flask.

Procedure:

Place a sample of N,N-Diisopropylethanolamine in the round-bottom flask with a few

boiling chips.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the vapor temperature.

Begin heating the flask gently.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point.

Determination of Density:

The density can be determined using a pycnometer or a calibrated hydrometer.

Apparatus: A pycnometer of a known volume, analytical balance.

Procedure (using a pycnometer):

Weigh the clean, dry pycnometer.

Fill the pycnometer with N,N-Diisopropylethanolamine at a specific temperature (e.g., 25

°C).
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Weigh the filled pycnometer.

Calculate the density by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of pKa (Potentiometric Titration):

The acid dissociation constant (pKa) can be determined by potentiometric titration.

Apparatus: A pH meter with a combination electrode, a burette, a beaker, and a magnetic

stirrer.

Procedure:

Prepare a solution of N,N-Diisopropylethanolamine of known concentration in water or a

suitable solvent mixture.

Titrate the solution with a standardized solution of a strong acid (e.g., HCl).

Record the pH of the solution after each addition of the titrant.

Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence

point.

Applications in Drug Development and Research
N,N-Diisopropylethanolamine serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds.[2][8] Its bifunctional nature allows for its incorporation into more

complex molecular scaffolds.

Anticholinergic Drugs: It is a key precursor in the production of anticholinergic drugs such as

propantheline bromide, which are used to treat conditions related to gastrointestinal motility

and excessive sweating.[9][10]

Agrochemicals: The compound is also utilized in the synthesis of various agrochemicals.

Research Applications: Due to its structural features, it is a subject of research for the

development of new therapeutic agents.[1] Studies have indicated potential anticonvulsive
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and anti-aggressive properties of compounds derived from it.[8]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum of N,N-Diisopropylethanolamine would be expected to

show characteristic signals for the ethyl group (a triplet and a quartet), the isopropyl groups

(a septet and a doublet), and the protons of the ethanol backbone. A representative ¹H NMR

spectrum in CDCl₃ shows signals at approximately 3.46 ppm (t), 3.05 ppm (m), 2.63 ppm (t),

and 1.03 ppm (d).[11]

¹³C NMR: The carbon NMR spectrum would display distinct peaks for each unique carbon

atom in the molecule. A spectrum in Chloroform-d shows signals corresponding to the

different carbon environments.[12]

Infrared (IR) Spectroscopy:

The IR spectrum of N,N-Diisopropylethanolamine will exhibit a broad absorption band in the

region of 3300-3500 cm⁻¹ corresponding to the O-H stretching of the alcohol group. C-H

stretching vibrations will appear around 2850-3000 cm⁻¹. The C-N stretching and C-O

stretching bands will be present in the fingerprint region.[7]

Mass Spectrometry (MS):

The mass spectrum of N,N-Diisopropylethanolamine would show a molecular ion peak (M⁺) at

m/z 145. Fragmentation patterns would likely involve the loss of alkyl groups and cleavage

adjacent to the nitrogen and oxygen atoms. The base peak is often observed at m/z 114.[13]

Safety and Handling
N,N-Diisopropylethanolamine is classified as a hazardous substance. It is harmful if swallowed

and toxic in contact with skin or if inhaled.[14][15] It causes severe skin burns and eye damage.

[3][14][16]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection when handling this chemical.[3][14]
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Handling: Use only in a well-ventilated area. Keep away from heat, sparks, open flames, and

hot surfaces.[14]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[15]

This guide is intended for informational purposes for qualified professionals and does not

substitute for a comprehensive safety data sheet (SDS). Always consult the latest SDS before

handling N,N-Diisopropylethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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